N-benzyl-2-(1-oxoisoquinolin-2(1H)-yl)-N-(tetrahydrofuran-2-ylmethyl)acetamide

• IUPAC Name: N-benzyl-2-(1-oxoisoquinolin-2-yl)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H24N2O3/c26-22(17-24-13-12-19-9-4-5-11-21(19)23(24)27)25(16-20-10-6-14-28-20)15-18-7-2-1-3-8-18/h1-5,7-9,11-13,20H,6,10,14-17H2
• InChI Key: KBPZYPNJOBICQT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN(CC2=CC=CC=C2)C(=O)CN3C=CC4=CC=CC=C4C3=O
• Molecular Formula: C23H24N2O3
• Molecular Weight: 376.4 g/mol

Description

N-benzyl-2-(1-oxoisoquinolin-2(1H)-yl)-N-(tetrahydrofuran-2-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as THAOS, and it belongs to the family of isoquinoline derivatives.

Scientific Research Applications

Synthesis and Antitumor Activity

A novel series of 3-benzyl-substituted-4(3H)-quinazolinones were designed, synthesized, and evaluated for their in vitro antitumor activity. These compounds showed broad-spectrum antitumor activity and were found to be 1.5–3.0-fold more potent compared to the positive control 5-FU. This suggests that similar compounds, including N-benzyl-2-(1-oxoisoquinolin-2(1H)-yl)-N-(tetrahydrofuran-2-ylmethyl)acetamide, could potentially be synthesized and evaluated for antitumor applications (Ibrahim A. Al-Suwaidan et al., 2016).

Imaging of Translocator Protein in the Brain

Research on 18F-labeled PET ligands for imaging of the translocator protein (18 kDa) (TSPO) in the infarcted rat brain provides a foundation for the development of imaging agents. Compounds related to the chemical structure of interest could be synthesized and evaluated for their potential in PET imaging studies, especially for monitoring TSPO expression in pathological conditions (Joji Yui et al., 2010).